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molecular formula C10H15NO2S B1608408 Ethyl 2-amino-5-propylthiophene-3-carboxylate CAS No. 76575-31-0

Ethyl 2-amino-5-propylthiophene-3-carboxylate

Cat. No. B1608408
CAS RN: 76575-31-0
M. Wt: 213.3 g/mol
InChI Key: LSUJHERAEYXQKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08236840B2

Procedure details

A mixture of compound 2c [Formula 2 wherein R1=COOEt, R2=H and R3=Pr] (5.0 g, 0.023 mol), ammonium acetate (1.80 g, 0.023 mol) and formic acid (17.70 mL, 0.469 mol) was stirred at 135-140° C. for 7 h, cooled to room temperature, diluted with water (250 mL), extracted with ethyl acetate (3×150 mL), dried over Na2SO4, concentrated and purified by column chromatography to give pure compound of Formula (3c); 5.27 g; Yield: 95%; 1H NMR (200 MHz, CDCl3): δ 0.96 (t, J=7 Hz, 3H), 1.38 (t, J=7 Hz, 3H), 1.59-1.76 (m, 2H), 2.69 (t, J=8 Hz, 2H), 4.33 (q, J=7 Hz, 2H), 6.88 (s, 1H), 8.49 (s, 1H) 10.93 (bs, 1H).
Name
compound 2c
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
Formula 2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ammonium acetate
Quantity
1.8 g
Type
reactant
Reaction Step One
Name
formic acid
Quantity
17.7 mL
Type
reactant
Reaction Step One
Name
water
Quantity
250 mL
Type
solvent
Reaction Step Two
Name
( 3c )
Yield
95%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[S:3][C:4]([CH2:12][CH2:13][CH3:14])=[CH:5][C:6]=1[C:7]([O:9][CH2:10][CH3:11])=[O:8].[C:15]([O-])(=[O:17])C.[NH4+].C(O)=O>O>[CH:15]([NH:1][C:2]1[S:3][C:4]([CH2:12][CH2:13][CH3:14])=[CH:5][C:6]=1[C:7]([O:9][CH2:10][CH3:11])=[O:8])=[O:17] |f:1.2|

Inputs

Step One
Name
compound 2c
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC=1SC(=CC1C(=O)OCC)CCC
[Compound]
Name
Formula 2
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
ammonium acetate
Quantity
1.8 g
Type
reactant
Smiles
C(C)(=O)[O-].[NH4+]
Name
formic acid
Quantity
17.7 mL
Type
reactant
Smiles
C(=O)O
Step Two
Name
water
Quantity
250 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
137.5 (± 2.5) °C
Stirring
Type
CUSTOM
Details
was stirred at 135-140° C. for 7 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooled to room temperature
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate (3×150 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
purified by column chromatography

Outcomes

Product
Details
Reaction Time
 7 h
Name
( 3c )
Type
product
Smiles
C(=O)NC=1SC(=CC1C(=O)OCC)CCC
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 95%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.